Cas no 1805104-42-0 (Ethyl 2-bromo-4-cyano-6-formylbenzoate)

• Product Name: Ethyl 2-bromo-4-cyano-6-formylbenzoate
• CAS No: 1805104-42-0
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4706628
• Update Time: 2025-05-23

Ethyl 2-bromo-4-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-6-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)10-8(6-14)3-7(5-13)4-9(10)12/h3-4,6H,2H2,1H3
• InChI Key： SCMZKSWICFRTDT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C=O)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 361.8±42.0 °C at 760 mmHg
• Flash Point: 172.6±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-bromo-4-cyano-6-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-bromo-4-cyano-6-formylbenzoate

Comprehensive Overview of Ethyl 2-bromo-4-cyano-6-formylbenzoate (CAS No. 1805104-42-0)

Ethyl 2-bromo-4-cyano-6-formylbenzoate (CAS No. 1805104-42-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material synthesis. This compound, characterized by its unique molecular structure featuring a bromo, cyano, and formyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its applications span across various industries, making it a subject of interest for researchers and manufacturers alike.

The compound's ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in multi-step synthetic processes. Researchers often employ Ethyl 2-bromo-4-cyano-6-formylbenzoate in the construction of heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its role in the development of novel antimicrobial agents and anticancer drugs, aligning with the growing demand for innovative therapeutics in the post-pandemic era.

In the agrochemical sector, Ethyl 2-bromo-4-cyano-6-formylbenzoate is utilized as a key building block for crop protection chemicals. With the global focus on sustainable agriculture and food security, this compound's potential in creating environmentally friendly pesticides has been a hot topic. Its ability to integrate into biodegradable formulations addresses the pressing need for reducing chemical residues in the environment.

From a synthetic chemistry perspective, the compound's reactive sites—the bromo and formyl groups—allow for diverse chemical transformations, including nucleophilic substitutions and condensation reactions. This versatility makes it a favorite among chemists working on catalysis and green chemistry initiatives. The rise of AI-driven molecular design has further amplified interest in such intermediates, as they serve as ideal candidates for computational modeling and high-throughput screening.

Quality and purity are critical for Ethyl 2-bromo-4-cyano-6-formylbenzoate, especially when used in sensitive applications like pharmaceutical synthesis. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure compliance with industry standards. The compound's stability under various storage conditions also makes it a reliable choice for long-term research projects.

In conclusion, Ethyl 2-bromo-4-cyano-6-formylbenzoate (CAS No. 1805104-42-0) stands out as a multifaceted intermediate with broad applicability. Its relevance in cutting-edge research, coupled with its alignment with global trends like sustainability and precision medicine, ensures its continued prominence in the chemical and life sciences industries.